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Compound of Interest

Compound Name: Hexanoyl chloride

Cat. No.: B124413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

hexanoyl chloride, a versatile reagent in organic synthesis. Adherence to these protocols is

critical for ensuring a safe laboratory environment.

Chemical and Physical Properties
Hexanoyl chloride, also known as caproyl chloride, is a flammable and corrosive liquid. Its key

physical and chemical properties are summarized below.
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Property Value References

Molecular Formula C₆H₁₁ClO [1][2][3]

Molecular Weight 134.60 g/mol [3][4]

CAS Number 142-61-0 [2][4][5][6][7][8]

Appearance
Clear colorless to pale yellow

liquid
[7][9]

Odor Pungent, acrid [9]

Boiling Point 150-153 °C (lit.) [1][7][9]

Density 0.963 g/mL at 25 °C (lit.) [1][7]

Flash Point 50 °C (122 °F) - closed cup [1]

Solubility

Soluble in ether and

chloroform. Decomposes in

water.

[1][7]

Refractive Index n20/D 1.426 (lit.) [1][7]

Hazard Identification and Classification
Hexanoyl chloride is classified as a hazardous substance. The primary hazards are its

flammability and corrosivity.[5] It causes severe skin burns, eye damage, and is a lachrymator

(a substance that causes tearing).[4]

Hazard Classification Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation Sub-category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage Category 1
H318: Causes serious eye

damage
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Experimental Protocols: Safe Handling and Storage
Strict adherence to the following protocols is mandatory when handling hexanoyl chloride.

3.1. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear tightly sealed safety goggles and a face shield.[4]

Skin Protection: Wear appropriate protective gloves (e.g., butyl rubber, neoprene) and

chemical-resistant clothing to prevent skin exposure.[1][6] An easily accessible safety

shower is essential.[6]

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood.[6] If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA

approved respirator with an appropriate cartridge for organic vapors and acid gases should

be worn.[4]

3.2. Handling Procedures

Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good

working order.[6]

Work exclusively within a certified chemical fume hood.[6]

Remove all potential ignition sources, including open flames, hot surfaces, and spark-

producing equipment.[5][10]

Use non-sparking tools and explosion-proof equipment.[5][8]

Ground and bond all containers and receiving equipment to prevent static discharge.[5]

[10]

Dispensing:

Slowly dispense the required amount of hexanoyl chloride from the storage container

into the reaction vessel.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b124413?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-250109.pdf
https://www.chembk.com/en/chem/n-Hexanoyl%20chloride
https://www.fishersci.com/store/msds?partNumber=AC169041000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169041000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169041000&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-250109.pdf
https://www.fishersci.com/store/msds?partNumber=AC169041000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169041000&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-hexanoyl-chloride-CASNO-142-61-4054H-EN.aspx
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-HU-Site/hu_HU/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-800191&DocumentId=800191_EN_MT.PDF&DocumentType=MSD&Language=EN&Country=MT&Origin=PDP
https://www.lobachemie.com/lab-chemical-msds/MSDS-hexanoyl-chloride-CASNO-142-61-4054H-EN.aspx
https://store.apolloscientific.co.uk/storage/msds/OR8839_msds.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-hexanoyl-chloride-CASNO-142-61-4054H-EN.aspx
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-HU-Site/hu_HU/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-800191&DocumentId=800191_EN_MT.PDF&DocumentType=MSD&Language=EN&Country=MT&Origin=PDP
https://www.benchchem.com/product/b124413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the container tightly closed when not in use.[5][10]

Post-Handling:

Thoroughly wash hands and any exposed skin after handling.[5]

Decontaminate all equipment that has come into contact with hexanoyl chloride.

Contaminated work clothing should not be allowed out of the workplace and must be

washed before reuse.[4][8]

3.3. Storage

Store in a cool, dry, and well-ventilated place, away from heat and sources of ignition.[4][5]

Keep containers tightly closed and protected from moisture, as it reacts violently with water.

[4][6]

Store in a corrosives-compatible and flammables-rated area.[2][6]

Store locked up and away from incompatible materials such as strong acids and bases,

oxidizing agents, and alcohols.[4][5][6]

Emergency Procedures
4.1. First Aid Measures

General Advice: Immediate medical attention is required in all cases of exposure.[4]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult or has stopped, provide artificial respiration. Call a physician

immediately.[5][11]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes. Call a physician immediately.[4][5]

Eye Contact: Immediately rinse cautiously with water for several minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Continue rinsing for at least 15
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minutes. Call a physician immediately.[5]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[4][5]

4.2. Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, dry powder, foam, or carbon dioxide.[5]

Alcohol-resistant foam is also effective.

Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and

spread the fire.[4]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back.[6][10] Hazardous decomposition

products upon combustion include toxic fumes, carbon oxides (CO, CO₂), phosgene, and

hydrogen chloride gas.[4][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[5]

4.3. Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area.[4] Remove all sources of ignition

and ensure adequate ventilation.[5] Avoid breathing vapors and contact with skin or eyes.[5]

Environmental Precautions: Prevent the product from entering drains or waterways.[4]

Containment and Cleaning Up: For small spills, absorb with an inert material such as sand,

silica gel, or vermiculite.[4][8] For large spills, dike the area to contain the spill.[8] Collect the

absorbed material into a suitable container for disposal.[4] Use non-sparking tools for

cleanup.[8]

Diagrams
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General Handling Workflow for Hexanoyl Chloride
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Caption: General handling workflow for hexanoyl chloride.
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Logical Relationships in Case of Exposure

Routes of Exposure

Immediate Actions

Exposure to Hexanoyl Chloride

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Flush with copious amounts of water Rinse eyes for at least 15 minutes Rinse mouth, do NOT induce vomiting

Seek Immediate Medical Attention
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Caption: Logical relationships in case of exposure to hexanoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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